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Compound of Interest

Compound Name: 1-Propoxy-2-propanol

Cat. No.: B075130 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate solvent is a critical step that can significantly impact experimental outcomes and

product formulations. Propylene glycol ethers, a versatile class of organic solvents, are widely

utilized for their excellent solvency characteristics, chemical stability, and miscibility with a

broad range of substances. A key physicochemical property that dictates their suitability for

specific applications is their evaporation rate. This guide provides a comparative study of the

evaporation rates of various propylene glycol ethers, supported by experimental data, to aid in

the informed selection of these solvents.

Data Presentation: Evaporation Rates and Physical
Properties
The following table summarizes the relative evaporation rates and other pertinent physical

properties of selected propylene glycol ethers. The evaporation rates are expressed as a ratio

relative to n-butyl acetate, which has a standard evaporation rate of 1.0. A value greater than

1.0 indicates a faster evaporation rate, while a value less than 1.0 signifies a slower rate.
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Propylen
e Glycol
Ether

Abbreviat
ion

CAS
Number

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Vapor
Pressure
(mmHg @
25°C)

Evaporati
on Rate
(n-Butyl
Acetate =
1.0)

Propylene

Glycol

Methyl

Ether

PGME /

PM
107-98-2 90.12 120 11.8 0.7[1][2]

Propylene

Glycol

Methyl

Ether

Acetate

PGMEA /

PMA
108-65-6 132.16 146 3.8

0.33[3][4]

[5][6]

Propylene

Glycol

Ethyl Ether

PEE 1569-02-4 104.15 132 5.2
Not

Available

Propylene

Glycol n-

Propyl

Ether

PGnP 1569-01-3 118.17 150 2.6 0.2[7]

Propylene

Glycol n-

Butyl Ether

PGBE /

PnB
5131-66-8 132.20 171 0.9 0.093[8]

Dipropylen

e Glycol

Methyl

Ether

DPGME /

DPM

34590-94-

8
148.20 190 0.4 0.035[9]

Dipropylen

e Glycol

Methyl

Ether

Acetate

DPGMEA /

DPMA

88917-22-

0
190.20 209 0.08 0.015[10]
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Dipropylen

e Glycol n-

Butyl Ether

DPGBE /

DPnB

29911-28-

2
190.28 230 <0.1 0.006[11]

Tripropylen

e Glycol

Methyl

Ether

TPGME /

TPM

25498-49-

1
206.28 242 <0.1 <0.01

Tripropylen

e Glycol n-

Butyl Ether

TPGBE /

TPnB

55934-93-

5
248.37 276 <0.01

Not

Available

Experimental Protocols
The determination of the evaporation rates of volatile liquids is crucial for their application in

various fields. The standardized method for this measurement is provided by ASTM D3539 -

Standard Test Methods for Evaporation Rates of Volatile Liquids by Shell Thin-Film

Evaporometer.[12][13][14][15][16]

Principle of the Method
The ASTM D3539 method is based on measuring the weight loss of a solvent over time as it

evaporates from a filter paper surface under controlled conditions.[14] A known volume of the

solvent is spread over a defined area of a filter paper, which is then suspended from a sensitive

balance. A stream of dry, clean air at a constant temperature and flow rate is passed over the

filter paper to facilitate evaporation. The weight of the filter paper and the remaining solvent is

continuously monitored and recorded.

Apparatus
The primary apparatus used in this method is the Shell Thin-Film Evaporometer. This

instrument consists of a cabinet with a controlled environment, a sensitive balance, a sample

application system (typically a syringe), and an air supply system that provides dehumidified air

at a constant flow rate.

Procedure
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Sample Preparation: The propylene glycol ether sample is brought to a constant

temperature, typically 25°C, in a temperature-controlled bath.

Filter Paper Preparation: A circular filter paper of a specified diameter is suspended from the

balance hook inside the evaporometer cabinet.

Sample Application: A precise volume of the pre-conditioned solvent is dispensed from a

syringe onto the center of the filter paper. The solvent spreads out to form a thin film.

Evaporation and Data Collection: Immediately after the sample is applied, the air flow is

started at a specified rate. The weight of the filter paper and the evaporating solvent is

recorded at regular time intervals until the solvent has completely evaporated.

Data Analysis: The weight loss data is plotted against time. The time required for 90% of the

solvent to evaporate is determined from this plot.

Relative Evaporation Rate Calculation: The relative evaporation rate is calculated by dividing

the 90% evaporation time of the reference solvent (n-butyl acetate) by the 90% evaporation

time of the sample solvent.

Visualization of the Comparative Study Workflow
The logical flow of conducting a comparative study on the evaporation rates of propylene glycol

ethers can be visualized as follows:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Experimental Phase (ASTM D3539)

Data Analysis and Comparison

Selection of Propylene
Glycol Ethers for Study

Procurement and Purity
Verification of Solvents

Selection of Reference
Solvent (n-Butyl Acetate)

Apparatus Setup and
Calibration

Controlled Environment
(Temp, Airflow)

Sample Application and
Evaporation Measurement

Data Collection and
Weight Loss vs. Time Plotting

Determination of 90%
Evaporation Time

Calculation of Relative
Evaporation Rate

Tabulation and Comparison
of Results

Click to download full resolution via product page

Caption: Workflow for the comparative study of propylene glycol ether evaporation rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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